Cas no 2092792-69-1 (3-(Chloromethyl)-2-ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole)

• Product Name: 3-(Chloromethyl)-2-ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• CAS No: 2092792-69-1
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 5723279
• PubChem ID: 121214422
• Update Time: 2025-06-09

3-(Chloromethyl)-2-ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS026724945
• 2092792-69-1
• 3-(chloromethyl)-2-ethyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazole
• F2198-6499
• 3-(chloromethyl)-2-ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• starbld0039548
• Pyrano[4,3-c]pyrazole, 3-(chloromethyl)-2-ethyl-2,4,6,7-tetrahydro-
• 3-(Chloromethyl)-2-ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole

• Inchi： 1S/C9H13ClN2O/c1-2-12-9(5-10)7-6-13-4-3-8(7)11-12/h2-6H2,1H3
• InChI Key： NALGXXJOCKNWPY-UHFFFAOYSA-N
• SMILES： ClCC1=C2COCCC2=NN1CC

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 338.5±37.0 °C(Predicted)
• pka: 1.52±0.20(Predicted)

Additional information on 3-(Chloromethyl)-2-ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole

Introduction to 3-(Chloromethyl)-2-ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CAS No. 2092792-69-1)

The compound 3-(Chloromethyl)-2-ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole, identified by the CAS number 2092792-69-1, is a fascinating molecule with a complex structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically pyrano[4,3-c]pyrazoles, which are known for their unique chemical properties and reactivity.

Recent studies have highlighted the significance of this compound in the development of novel materials and pharmaceuticals. Its structure incorporates a pyrano[4,3-c]pyrazole ring system fused with a tetrahydro ring, which contributes to its stability and reactivity. The presence of a chloromethyl group at position 3 further enhances its versatility in chemical reactions.

The synthesis of 3-(Chloromethyl)-2-ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole involves a multi-step process that includes cyclization and functionalization reactions. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yield and purity of the final product.

In terms of applications, this compound has shown promise in the field of drug discovery. Its ability to act as a precursor for more complex molecules makes it valuable in medicinal chemistry. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors.

Recent advancements in computational chemistry have allowed for detailed studies of the electronic structure and reactivity of this compound. These studies have provided insights into its potential as a catalyst or a building block for more intricate chemical systems.

The compound's stability under various conditions has been extensively studied. It has been found to be stable under normal storage conditions but reactive under specific chemical environments. This dual nature makes it suitable for both laboratory research and industrial applications.

In conclusion, 3-(Chloromethyl)-2-ethyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CAS No. 2092792-69-1) is a versatile compound with significant potential in multiple domains. Its unique structure and reactivity continue to be explored by researchers worldwide, paving the way for innovative applications in the future.